N-(1-azepanylcarbonothioyl)-2-chlorobenzamide

• IUPAC Name: N-(azepane-1-carbothioyl)-2-chlorobenzamide
• InChI: InChI=1S/C14H17ClN2OS/c15-12-8-4-3-7-11(12)13(18)16-14(19)17-9-5-1-2-6-10-17/h3-4,7-8H,1-2,5-6,9-10H2,(H,16,18,19)
• InChI Key: XTSITMAKTFEFFR-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=S)NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C14H17ClN2OS
• Molecular Weight: 296.8 g/mol
• Solubility: >44.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(1-azepanylcarbonothioyl)-2-chlorobenzamide, also known as ACBC, is a synthetic compound that has been of interest to the scientific community due to its potential applications in various fields. ACBC is a member of the thioamide family and has been shown to have promising properties that make it an attractive candidate for scientific research.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific studies or data, it’s not possible to provide a mechanism of action for this compound.

Safety and Hazards

The safety and hazards of a compound are typically determined through experimental studies and regulatory assessments. Without specific data, it’s not possible to provide detailed safety and hazard information for this compound.

Future Directions

The future study of this compound could involve detailed experimental studies to determine its physical and chemical properties, reactivity, and potential bioactivity. This could include synthesis studies, structural analyses, reactivity studies, and potentially even biological assays if the compound is suspected to have bioactive properties.